Cas no 950094-55-0 (8-methyl-5H-pyridazino[4,5-b]indole-4-thiol)

• Product Name: 8-methyl-5H-pyridazino[4,5-b]indole-4-thiol
• CAS No: 950094-55-0
• MF: C₁₁H₉N₃S
• MW: 215.274260282516
• MDL: MFCD26143769
• CID: 5226920
• PubChem ID: 135928693
• Update Time: 2026-03-07

8-methyl-5H-pyridazino[4,5-b]indole-4-thiol Chemical and Physical Properties

Names and Identifiers

• 8-methyl-5H-pyridazino[4,5-b]indole-4-thiol
• 4H-Pyridazino[4,5-b]indole-4-thione, 3,5-dihydro-8-methyl-

• MDL： MFCD26143769
• Inchi： 1S/C11H9N3S/c1-6-2-3-9-7(4-6)8-5-12-14-11(15)10(8)13-9/h2-5,13H,1H3,(H,14,15)
• InChI Key： WMEXODGJQDLZOG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C2C=NNC(=S)C1=2

Additional information on 8-methyl-5H-pyridazino[4,5-b]indole-4-thiol

Introduction to 8-methyl-5H-pyridazino[4,5-b]indole-4-thiol (CAS No. 950094-55-0) and Its Emerging Applications in Chemical Biology

The compound 8-methyl-5H-pyridazino[4,5-b]indole-4-thiol (CAS No. 950094-55-0) represents a structurally intricate heterocyclic molecule that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the pyridazino[4,5-b]indole class, a scaffold that has been increasingly explored for its potential in drug discovery and molecular recognition applications. The presence of a sulfur atom at the 4-position introduces a thiourea-like moiety, which is known to enhance binding affinity and selectivity in biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of such nitrogen-sulfur heterocycles in modulating enzyme activity and receptor interactions. The 8-methyl-5H-pyridazino[4,5-b]indole-4-thiol scaffold exhibits a dual functionality that allows it to engage with multiple biological pathways simultaneously. This property is particularly valuable in the development of multitarget drugs, which are designed to address complex diseases by simultaneously inhibiting several disease-causing targets.

In the context of current research, this compound has been investigated for its potential role in modulating inflammatory pathways. Studies have demonstrated that derivatives of pyridazino[4,5-b]indole can interact with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. The thiourea moiety in 8-methyl-5H-pyridazino[4,5-b]indole-4-thiol is particularly noteworthy, as it can form hydrogen bonds and hydrophobic interactions with protein surfaces, thereby enhancing binding affinity.

The synthesis of this compound involves multi-step organic transformations, including cyclization reactions and functional group interconversions. The introduction of the methyl group at the 8-position influences the electronic properties of the molecule, making it more susceptible to nucleophilic attack and thus facilitating further derivatization. This flexibility in structure allows chemists to tailor the compound’s properties for specific biological applications.

One of the most compelling aspects of 8-methyl-5H-pyridazino[4,5-b]indole-4-thiol is its potential as a lead compound for drug development. Preclinical studies have shown that derivatives of this scaffold exhibit promising activity against various therapeutic targets, including kinases and transcription factors involved in cancer progression. The sulfur atom at the 4-position plays a crucial role in these interactions by participating in coordination with metal ions or forming disulfide bonds with cysteine residues in proteins.

The compound’s ability to cross the blood-brain barrier has also been explored, making it a candidate for treating neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. Research indicates that modifications at the indole ring can enhance blood-brain barrier penetration while maintaining biological activity. This dual functionality is critical for developing therapeutics that require both efficacy and bioavailability.

From a synthetic chemistry perspective, 8-methyl-5H-pyridazino[4,5-b]indole-4-thiol serves as an excellent platform for exploring new reaction methodologies. The incorporation of sulfur-containing heterocycles has opened up avenues for developing novel catalysts and ligands for transition metal-catalyzed reactions. These advances not only improve synthetic efficiency but also enable access to complex molecular architectures that would be otherwise challenging to achieve.

The growing interest in thiourea derivatives as pharmacophores underscores their importance in medicinal chemistry. The ability of 8-methyl-5H-pyridazino[4,5-b]indole-4-thiol to act as a bridge between different biological targets makes it a versatile tool for drug discovery. Its unique structural features allow it to interact with both protein and nucleic acid targets, providing a comprehensive approach to therapeutic intervention.

In conclusion, 8-methyl-5H-pyridazino[4,5-b]indole-4-thiol (CAS No. 950094-55-0) represents a structurally fascinating molecule with significant potential in chemical biology and drug development. Its ability to modulate multiple biological pathways makes it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, its importance in advancing therapeutic strategies is likely to grow.